1-(Pyrimidin-2-yl)guanidine
Overview
Description
“1-(Pyrimidin-2-yl)guanidine” is a chemical compound . It is a derivative of guanidine, which is a strong organic base . The pyrimidine moiety in this compound has been employed in the design of privileged structures in medicinal chemistry .
Synthesis Analysis
The synthesis of “1-(Pyrimidin-2-yl)guanidine” involves a one-pot approach towards N, N ′-disubstituted guanidines from N -chlorophthalimide, isocyanides, and amines . This strategy provides straightforward and efficient access to diverse guanidines in yields up to 81% through previously unprecedented N -phthaloylguanidines .Molecular Structure Analysis
The molecular structure of “1-(Pyrimidin-2-yl)guanidine” is characterized by the presence of a pyrimidine ring, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .Scientific Research Applications
Synthesis and Heterocyclic Compounds Formation
- Synthesis of Carbonyl 2-Amino-Pyrimidines : An efficient one-pot approach for synthesizing carbonyl 2-amino-pyrimidines from 1,3-diynes and guanidine has been developed. This methodology involves tandem regioselective heterocyclization and selective oxidation (Zhang, Zhao, & Zhao, 2015).
- Formation of Nitrogenous Heterocycles : Condensation reactions of guanidines with bis-electrophiles lead to the production of novel fused bi-pyrimidine, pyrimido-aminotriazine, and pyrimido-sulfonamide scaffolds, which are valuable for new modulators of biological targets (Arnold, Laporte, Anderson, & Wipf, 2013).
Biological Activities and Crystal Structure
- Weak Herbicidal Activity : N-(4-Methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-N′-(2-trifluoromethyl-phenyl)-guanidine has shown weak herbicidal activity. Its crystal structure was determined using various techniques (He, Wang, & Li, 2006).
- Optical Properties of Pyrimidines : 2-Amino-4-aryl-6-(9,9′-spirobifluoren-2-yl)pyrimidines exhibit good blue light emissions and excellent thermal stabilities. Their properties are influenced by intermolecular hydrogen bonds and interactions (Shi, Liu, & Tang, 2011).
DNA Interaction and Triple Helix Formation
- GC Base Pair Recognition : A deoxyribonucleoside designed for recognition of GC base pairs in the major groove of double-helical DNA was developed. This nucleoside mimics N3-protonated cytosine and can be used for triple helix formation (Koh & Dervan, 1992).
Novel Synthesis Methods and Structures
- Cyclocondensation Synthesis : A novel synthesis method for E-2-amino-4-aryl-6-(2-arylethenyl)pyrimidines was developed using base-promoted cyclocondensation of (1E,4E)-1,5-diarylpenta-1,4-dien-3-ones with guanidine hydrochloride (Mallik, Pal, Sepay, & Guha, 2018).
Safety And Hazards
Future Directions
The future directions for “1-(Pyrimidin-2-yl)guanidine” could involve the exploration of its potential biological activities. The pyrimidine moiety has been considered as a privileged structure in medicinal chemistry and the compounds containing pyrimidine as the core are reported to exhibit diverse types of biological and pharmaceutical activities . Therefore, it might be worthwhile to investigate the potential of “1-(Pyrimidin-2-yl)guanidine” in various biological applications.
properties
IUPAC Name |
2-pyrimidin-2-ylguanidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N5/c6-4(7)10-5-8-2-1-3-9-5/h1-3H,(H4,6,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRQBQBUHPNYTGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)N=C(N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10482590 | |
Record name | 1-(Pyrimidin-2-yl)guanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10482590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyrimidin-2-yl)guanidine | |
CAS RN |
90585-97-0 | |
Record name | 1-(Pyrimidin-2-yl)guanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10482590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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